![molecular formula C15H20F3N7O B5672131 4-[4-methyl-5-(1H-1,2,4-triazol-1-ylmethyl)-4H-1,2,4-triazol-3-yl]-1-(4,4,4-trifluorobutanoyl)piperidine](/img/structure/B5672131.png)
4-[4-methyl-5-(1H-1,2,4-triazol-1-ylmethyl)-4H-1,2,4-triazol-3-yl]-1-(4,4,4-trifluorobutanoyl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds featuring piperidine and triazole components has been explored through various methodologies. For instance, novel series incorporating piperidine groups and triazole moieties have been developed to evaluate their antibacterial activities against resistant strains of bacteria, demonstrating the potential of these frameworks in creating potent antibacterial agents (Shin et al., 2013). Moreover, the creation of 1,2,4,8-tetraazaspiro[4.5]dec-2-enes containing triazole, piperidine, and sulfonamide groups highlights the versatility of this scaffold in synthesizing compounds with significant antimicrobial activities (Dalloul et al., 2017).
Molecular Structure Analysis
The molecular structure of compounds within this class is characterized by the integration of piperidine and triazole units, which contribute to their biological activity. The synthesis and crystallographic analysis of related molecules provide insights into their structural features, such as hydrogen bonding and molecular conformations, which are crucial for their biological functions (Little et al., 2008).
Chemical Reactions and Properties
These compounds undergo various chemical reactions, including cyclization, hydrazination, and etherification, leading to the formation of complex structures with diverse biological activities. The reactivity of the triazole and piperidine components allows for the synthesis of compounds with targeted properties, such as antimicrobial and enzyme inhibitory activities (Bektaş et al., 2010).
Physical Properties Analysis
The physical properties of these compounds, including solubility, melting points, and crystalline structures, are influenced by their molecular configurations and substituents. Crystallographic studies provide valuable information on the solid-state structures, which can be correlated with their physical properties and stability (Thimmegowda et al., 2009).
Chemical Properties Analysis
The chemical properties, such as reactivity, stability, and interaction with biological targets, are determined by the structural elements of these compounds. Their ability to form hydrogen bonds and participate in π-π interactions significantly affects their binding affinity towards biological receptors, impacting their biological efficacy (Khan et al., 2013).
properties
IUPAC Name |
4,4,4-trifluoro-1-[4-[4-methyl-5-(1,2,4-triazol-1-ylmethyl)-1,2,4-triazol-3-yl]piperidin-1-yl]butan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20F3N7O/c1-23-12(8-25-10-19-9-20-25)21-22-14(23)11-3-6-24(7-4-11)13(26)2-5-15(16,17)18/h9-11H,2-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYQZZPSLPIDAKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN=C1C2CCN(CC2)C(=O)CCC(F)(F)F)CN3C=NC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20F3N7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.